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Simvastatin, 1-Pyreneacetyl Ester Simvastatin, 1-Pyreneacetyl Ester
Brand Name: Vulcanchem
CAS No.: 193682-18-7
VCID: VC0023391
InChI: InChI=1S/C43H50O7/c1-6-43(4,5)42(48)50-37-21-25(2)20-30-11-10-26(3)33(40(30)37)19-16-31(44)22-32(45)23-38(47)49-24-36(46)34-17-14-29-13-12-27-8-7-9-28-15-18-35(34)41(29)39(27)28/h7-15,17-18,20,25-26,31-33,37,40,44-45H,6,16,19,21-24H2,1-5H3/t25-,26-,31+,32+,33-,37-,40-/m0/s1
SMILES: CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC(CC(CC(=O)OCC(=O)C3=C4C=CC5=CC=CC6=C5C4=C(C=C6)C=C3)O)O)C
Molecular Formula: C43H50O7
Molecular Weight: 678.866

Simvastatin, 1-Pyreneacetyl Ester

CAS No.: 193682-18-7

Reference Standards

VCID: VC0023391

Molecular Formula: C43H50O7

Molecular Weight: 678.866

Simvastatin, 1-Pyreneacetyl Ester - 193682-18-7

CAS No. 193682-18-7
Product Name Simvastatin, 1-Pyreneacetyl Ester
Molecular Formula C43H50O7
Molecular Weight 678.866
IUPAC Name (2-oxo-2-pyren-1-ylethyl) (3R,5R)-7-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethylbutanoyloxy)-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoate
Standard InChI InChI=1S/C43H50O7/c1-6-43(4,5)42(48)50-37-21-25(2)20-30-11-10-26(3)33(40(30)37)19-16-31(44)22-32(45)23-38(47)49-24-36(46)34-17-14-29-13-12-27-8-7-9-28-15-18-35(34)41(29)39(27)28/h7-15,17-18,20,25-26,31-33,37,40,44-45H,6,16,19,21-24H2,1-5H3/t25-,26-,31+,32+,33-,37-,40-/m0/s1
Standard InChIKey WAGCOTZTJMQDOW-TXXDJFRHSA-N
SMILES CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC(CC(CC(=O)OCC(=O)C3=C4C=CC5=CC=CC6=C5C4=C(C=C6)C=C3)O)O)C
Synonyms [1S-[1α(βS*,δS*),2α,6β,8β,8aα]]-1-pyreneacetic Acid, Anhydride with 8-(2,2-Dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-β,δ-dihydroxy-2,6-dimethyl-1-naphthaleneheptanoic Acid;
PubChem Compound 46782921
Last Modified Nov 11 2021
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